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Compound of Interest

Compound Name: Angelic Anhydride

Cat. No.: B592597 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Angelic anhydride ((Z)-2-Methylbut-2-enoic anhydride) is a reactive acylating agent used in

organic synthesis. Its reaction with primary and secondary amines is a fundamental

transformation for the formation of N-substituted angelamides. These amide products are of

interest in medicinal chemistry and drug development due to the potential biological activity

associated with the angeloyl moiety. This document provides a detailed overview of the

reaction mechanism, experimental protocols, and relevant data for the acylation of amines with

angelic anhydride.

Physicochemical Properties of Angelic Anhydride
A summary of the key physicochemical properties of angelic anhydride is presented in Table

1. This information is crucial for handling, storage, and reaction setup.
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Property Value Reference

CAS Number 94487-74-8 [1][2][3][4][5]

Molecular Formula C₁₀H₁₄O₃

Molecular Weight 182.22 g/mol

Appearance
Colorless to light orange/yellow

clear liquid

Density 1.02 g/mL

Boiling Point 108 °C at 13 mmHg

Refractive Index 1.4720-1.4750

Storage

Refrigerate at 0-10°C under an

inert atmosphere. Moisture and

heat sensitive.

Reaction Mechanism: Nucleophilic Acyl Substitution
The reaction of angelic anhydride with amines proceeds through a nucleophilic acyl

substitution mechanism. The amine acts as a nucleophile, attacking one of the electrophilic

carbonyl carbons of the anhydride. This leads to the formation of a tetrahedral intermediate.

Subsequently, the intermediate collapses, eliminating a molecule of angelic acid as a leaving

group and forming the corresponding N-substituted angelamide. In the presence of a second

equivalent of the amine, the angelic acid byproduct is neutralized to form an ammonium

carboxylate salt.
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Reactants

Tetrahedral Intermediate

Products
Angelic Anhydride

Tetrahedral Intermediate

Nucleophilic Attack

Primary/Secondary Amine (R-NH₂ or R₂NH)

N-Substituted AngelamideCollapse & Leaving Group Departure

Angelic Acid
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Start

Dissolve Amine in Anhydrous Solvent

Add Base (Optional)

Cool to 0 °C

Slowly Add Angelic Anhydride

Stir at Room Temperature (Monitor by TLC)

Quench Reaction

Aqueous Workup & Extraction

Dry Organic Layer

Concentrate in vacuo

Purify by Chromatography or Recrystallization

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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